Cas no 2228678-94-0 (4-(2-ethylphenyl)butanal)

• Product Name: 4-(2-ethylphenyl)butanal
• CAS No: 2228678-94-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5992681
• PubChem ID: 54347359
• Update Time: 2025-10-29

4-(2-ethylphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethylphenyl)butanal
• 2228678-94-0
• EN300-1809509
• SCHEMBL5599488

• Inchi： 1S/C12H16O/c1-2-11-7-3-4-8-12(11)9-5-6-10-13/h3-4,7-8,10H,2,5-6,9H2,1H3
• InChI Key： MYFRVXSABUMICR-UHFFFAOYSA-N
• SMILES： O=CCCCC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(2-ethylphenyl)butanal

Introduction to 4-(2-ethylphenyl)butanal (CAS No. 2228678-94-0)

4-(2-ethylphenyl)butanal (CAS No. 2228678-94-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a butanal moiety attached to a 2-ethylphenyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-(2-ethylphenyl)butanal is C₁₁H₁₄O, and its molecular weight is approximately 166.23 g/mol. The compound is a colorless liquid at room temperature and has a characteristic aldehyde odor. Its solubility in organic solvents such as ethanol, acetone, and dichloromethane makes it highly versatile for use in various chemical reactions and processes.

In the realm of pharmaceutical research, 4-(2-ethylphenyl)butanal has shown promise as a precursor for the synthesis of bioactive compounds. Recent studies have explored its potential as an intermediate in the development of novel drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 4-(2-ethylphenyl)butanal in the synthesis of a series of small molecules with potent anti-cancer activity against breast cancer cell lines.

The aldehyde functional group in 4-(2-ethylphenyl)butanal can undergo a variety of chemical transformations, making it a valuable building block for organic synthesis. One such transformation is the reductive amination reaction, which can be used to convert the aldehyde into an amine. This reaction is particularly useful in the synthesis of amino acids and peptides, which are essential components of many pharmaceuticals and biologics.

In addition to its applications in pharmaceuticals, 4-(2-ethylphenyl)butanal has also found use in materials science. Its unique structure and reactivity make it suitable for the preparation of advanced materials with tailored properties. For example, researchers at the University of California, Berkeley, have utilized 4-(2-ethylphenyl)butanal as a monomer for the synthesis of polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and toxicity of 4-(2-ethylphenyl)butanal are ongoing to ensure its safe handling and disposal. Preliminary data suggest that it has low toxicity to aquatic organisms and is biodegradable under aerobic conditions. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, 4-(2-ethylphenyl)butanal (CAS No. 2228678-94-0) is a versatile compound with significant potential in various fields. Its unique molecular structure and reactivity make it an attractive intermediate for the synthesis of bioactive compounds, advanced materials, and other valuable products. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.